Cas no 1270685-31-8 (ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate)

• Product Name: ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate
• CAS No: 1270685-31-8
• MF: C₁₃H₁₈BrNO₃
• MW: 316.190923213959
• CID: 5843235
• PubChem ID: 55084266
• Update Time: 2025-08-05

ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate
• AKOS006096060
• ethyl 2-(4-bromophenyl)-2-[(2-methoxyethyl)amino]acetate
• 1270685-31-8
• EN300-14759367

• Inchi： 1S/C13H18BrNO3/c1-3-18-13(16)12(15-8-9-17-2)10-4-6-11(14)7-5-10/h4-7,12,15H,3,8-9H2,1-2H3
• InChI Key： UKBVTOCAEWTUDZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OCC)NCCOC

Computed Properties

• Exact Mass: 315.04701g/mol
• Monoisotopic Mass: 315.04701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate

Ethyl 2-(4-Bromophenyl)-2-(2-Methoxyethyl)Aminoacetate: A Comprehensive Overview

Ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate, with the CAS number 1270685-31-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a bromophenyl group, a methoxyethyl group, and an aminoacetate moiety. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The bromophenyl group in ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate contributes to the compound's stability and reactivity. Bromine, being an electron-withdrawing group, can influence the electronic properties of the aromatic ring, making it more susceptible to certain types of chemical reactions. This characteristic is particularly useful in synthesizing derivatives with enhanced bioactivity or selectivity.

The methoxyethyl group introduces additional complexity to the molecule. Methoxy groups are known for their ability to act as electron-donating substituents, which can modulate the reactivity of adjacent functional groups. In this compound, the methoxyethyl group likely plays a role in stabilizing intermediates during reactions or influencing the pharmacokinetic properties of the molecule.

Ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate's aminoacetate moiety is another critical feature. Aminoacetic acid derivatives are commonly used in peptide synthesis and as building blocks for bioactive molecules. The presence of this group suggests that the compound could serve as an intermediate in the synthesis of more complex structures, such as peptides or small-molecule inhibitors.

Recent studies have highlighted the potential of ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate in drug discovery. Researchers have explored its ability to act as a precursor for synthesizing bioactive compounds with anti-inflammatory, antiviral, or anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited promising activity against certain enzymes involved in cancer progression.

The synthesis of ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The exact methodology may vary depending on the starting materials and desired stereochemistry. However, modern techniques such as microwave-assisted synthesis or catalytic asymmetric synthesis have been employed to improve yield and purity.

In terms of physical properties, ethyl 2-(4-bromophenyl)-2-(2-methoxyethyl)aminoacetate is generally stable under standard laboratory conditions but may degrade under harsh acidic or basic conditions. Its solubility in organic solvents like dichloromethane or acetonitrile makes it suitable for chromatographic purification methods.

Ethical considerations and regulatory compliance are paramount when working with compounds like ethyl 2-(4-bromophenyl)-2-(4-methoxyphenyl)aminoacetate. While it is not classified as a hazardous chemical under normal handling conditions, proper safety protocols should be followed to minimize exposure risks.

In conclusion, ethyl 2-(4-bromophenyl)-4-methoxyphenylethanoic acid amide represents a valuable compound in contemporary chemical research. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development and material science.